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Compound of Interest

Compound Name:
SODIUM ETHYL p-

HYDROXYBENZOATE

Cat. No.: B1324501 Get Quote

Essential Safety and Handling Guide for Sodium
Ethyl p-Hydroxybenzoate
This guide provides immediate, essential safety protocols and logistical information for handling

Sodium Ethyl p-Hydroxybenzoate in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe and compliant operational

procedures.

Personal Protective Equipment (PPE)
To ensure personal safety and minimize exposure, the following personal protective equipment

is mandatory when handling Sodium Ethyl p-Hydroxybenzoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1324501?utm_src=pdf-interest
https://www.benchchem.com/product/b1324501?utm_src=pdf-body
https://www.benchchem.com/product/b1324501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part
Personal Protective
Equipment

Standard

Eyes/Face
Tightly fitting safety goggles

with side-shields.

Conforming to EN 166 (EU) or

NIOSH (US).[1][2]

Skin

Chemical-resistant gloves and

impervious, fire/flame-resistant

clothing. A lab coat is also

recommended.

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.[1][2][3]

Respiratory

A full-face respirator should be

used if exposure limits are

exceeded or irritation is

experienced. For tasks such as

weighing and diluting, a

NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter is advised.[1][2]

[3]

Operational Protocols
Adherence to proper handling, storage, and disposal procedures is critical to minimize risks

associated with Sodium Ethyl p-Hydroxybenzoate.

Safe Handling Procedures:

Always handle this substance in a well-ventilated area.[1][2]

Prevent contact with skin and eyes.[1][2]

Avoid the formation and inhalation of dust and aerosols.[1][2]

Use non-sparking tools to prevent fire from electrostatic discharge.[1][2]

Wash hands thoroughly after handling.[2]
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Do not eat, drink, or smoke in the designated handling area.[2][4]

Contaminated clothing should be removed and laundered before reuse.[2]

Storage:

Store containers tightly closed in a dry, cool, and well-ventilated place.[1]

Keep away from heat, sources of ignition, and incompatible materials such as oxidizing

agents and reducing agents.[3]

Disposal Plan
Proper disposal of Sodium Ethyl p-Hydroxybenzoate and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Spill Clean-up:

In case of a spill, use appropriate tools, including spark-proof ones, to collect the spilled solid

into a suitable, closed waste disposal container.[1][3]

Finish cleaning the contaminated surface by spreading water and allowing it to be evacuated

through the sanitary system, if local regulations permit.[3]

Waste Disposal:

Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[3]

Do not allow the chemical to enter drains to prevent environmental contamination.[1][2]

Quantitative Data Summary
The following table summarizes key quantitative data for Sodium Ethyl p-Hydroxybenzoate.
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Property Value Temperature

Acute Oral Toxicity (LD50)
> 5000 mg/kg (rat)[1], 2500

mg/kg (mouse)[3]
-

Water Solubility > 1000 g/L[1] 23 °C

Flash Point 121 °C -

pH 10 (1 g/L in H₂O) 20 °C

Storage Temperature 15-25°C -

Toxicity to Fish (LC50, 96h) 6.4 mg/L[1] -

Toxicity to Daphnia (EC50,

48h)
15.4 mg/L[1] -

Toxicity to Algae (EC50, 72h) 16 mg/L[1] -

Experimental Workflow: Chemical Spill Response
The following diagram outlines the procedural steps for responding to a chemical spill of

Sodium Ethyl p-Hydroxybenzoate.
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Immediate Actions

Containment & Cleanup

Disposal & Reporting

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE

Contain the Spill

Collect Spilled Material
(Use spark-proof tools)

Clean the Area

Dispose of Waste
(Follow regulations)

Decontaminate PPE and Tools

Complete Spill Report

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow for Sodium Ethyl p-Hydroxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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